molecular formula C11H14O3 B8600009 5-(Butan-2-yl)-2-hydroxybenzoic acid CAS No. 16094-29-4

5-(Butan-2-yl)-2-hydroxybenzoic acid

Cat. No.: B8600009
CAS No.: 16094-29-4
M. Wt: 194.23 g/mol
InChI Key: WJWGOUKTYBNQCE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(Butan-2-yl)-2-hydroxybenzoic acid is a substituted derivative of salicylic acid, featuring a branched butan-2-yl group at the C-5 position of the aromatic ring. The substitution at the C-5 position is critical in modulating solubility, bioavailability, and biological activity, as evidenced by research on related compounds .

Properties

CAS No.

16094-29-4

Molecular Formula

C11H14O3

Molecular Weight

194.23 g/mol

IUPAC Name

5-butan-2-yl-2-hydroxybenzoic acid

InChI

InChI=1S/C11H14O3/c1-3-7(2)8-4-5-10(12)9(6-8)11(13)14/h4-7,12H,3H2,1-2H3,(H,13,14)

InChI Key

WJWGOUKTYBNQCE-UHFFFAOYSA-N

Canonical SMILES

CCC(C)C1=CC(=C(C=C1)O)C(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Anti-Inflammatory Derivatives

  • 5-[(4-Carboxybutanoyl)Amino]-2-hydroxybenzoic acid demonstrated prolonged plasma half-life (~4.2 hours in rats) due to reduced renal clearance compared to 5-ASA. Its carboxybutanoyl group enhances binding to serum albumin, improving bioavailability .
  • 5-{[(2E)-3-Bromo-3-carboxyprop-2-enoyl]amino}-2-hydroxybenzoic acid (C1) showed potent anti-inflammatory effects in mice (IC₅₀ = 12 μM for TNF-α inhibition), attributed to the electron-withdrawing bromo-carboxyprop-enoyl group stabilizing the molecule .

Antimicrobial and Antifungal Agents

  • Azo derivatives like 4e and 4h exhibited broad-spectrum antimicrobial activity (MIC = 4–16 μg/mL against E. coli and C. albicans). The 4-bromo-3-methylphenylazo substituent enhances membrane penetration via hydrophobic interactions .

Metabolic Stability

  • Alkyl-substituted derivatives (e.g., butan-2-yl) are hypothesized to resist oxidative metabolism better than allylamino or azo groups, which are prone to enzymatic reduction or hydrolysis .

Key Research Findings and Implications

  • Substituent Effects : Bulky alkyl groups (e.g., butan-2-yl) likely improve metabolic stability but may reduce solubility. Conversely, polar substituents (e.g., carboxylic acids) enhance water solubility but increase renal clearance .
  • Structure-Activity Relationships (SAR) : Antimicrobial activity correlates with electron-withdrawing substituents (e.g., bromine, azo groups), while anti-inflammatory activity benefits from carboxylate or amide linkages .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.